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Compound of Interest

Compound Name: CAY10781

Cat. No.: B2710654

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of
CAY10781, a selective inhibitor of the neuropilin-1 (NRP-1) and vascular endothelial growth
factor A (VEGF-A) interaction. Adherence to this protocol is crucial for ensuring the accuracy
and reproducibility of experimental results.

Chemical and Physical Properties

CAY10781 is a small molecule inhibitor with the following properties:
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Property Value Reference

3,4-dihydro-4-oxo0-2-(3-

Formal Name pyridinyl)-5-pyrimidineacetic [1]
acid

Molecular Formula C11H9N30s3 [1]

Formula Weight 231.2 g/mol [1]

Purity =290% [1]

Formulation A solid [1]

Solubility (at 25°C) DMSO: 10 mg/mL [1112]

DMF: Insoluble [1][2]

Ethanol: Insoluble [1][2]

PBS (pH 7.2): Insoluble [1112]

Storage (Solid) -20°C for up to 4 years [1]

Storage (In Solvent) -80°C for up to 1 year [2]

Mechanism of Action and Signaling Pathway

CAY10781 functions by inhibiting the protein-protein interaction between neuropilin-1 (NRP-1)
and VEGF-A.[1][2][3] This interaction is a key component of the VEGF signaling pathway,
which is crucial for angiogenesis and tumor progression. By binding to NRP-1, CAY10781
allosterically inhibits the binding of VEGF-A to NRP-1, which in turn reduces VEGF-A-induced
phosphorylation of VEGFR2.[1]
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Caption: CAY10781 signaling pathway.

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of CAY10781 in DMSO.

Materials

e CAY10781 (solid)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b2710654?utm_src=pdf-body-img
https://www.benchchem.com/product/b2710654?utm_src=pdf-body
https://www.benchchem.com/product/b2710654?utm_src=pdf-body
https://www.benchchem.com/product/b2710654?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2710654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber vials

Pipettes and sterile pipette tips

Vortex mixer

Sonicator (optional, but recommended)[2]

Calculations

To prepare a 10 mM stock solution, the required mass of CAY10781 can be calculated using
the following formula:

Mass (mg) = Desired Concentration (mM) x Formula Weight ( g/mol ) x Volume (mL)
For example, to prepare 1 mL of a 10 mM stock solution:

e Mass (mg) =10 mM x 231.2 g/mol x 0.001 L = 2.312 mg

Step-by-Step Procedure

e Weighing: Accurately weigh out the calculated amount of CAY10781 solid using a calibrated
analytical balance.

» Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
CAY10781 solid.

e Mixing: Vortex the solution for 1-2 minutes to facilitate dissolution.

o Sonication (Recommended): If the solid does not fully dissolve, sonicate the solution for 5-10
minutes.[2]

 Aliquotting: Once the solid is completely dissolved, aliquot the stock solution into smaller,
single-use volumes in microcentrifuge tubes or amber vials to avoid repeated freeze-thaw
cycles.

o Storage: Store the aliquots at -80°C for long-term storage (up to 1 year).[2]
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Caption: CAY10781 stock solution workflow.
Safety Precautions
+ Handle CAY10781 in a well-ventilated area.

+ Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

+ Consult the Safety Data Sheet (SDS) for complete safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for CAY10781 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2710654#preparing-cay10781-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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